Cas no 1361858-85-6 (3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl)

• Product Name: 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl
• CAS No: 1361858-85-6
• MF: C₁₂H₅Cl₃F₂
• MW: 293.523907423019
• CID: 4994153
• Update Time: 2025-05-22

3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl

• Inchi： 1S/C12H5Cl3F2/c13-7-2-1-3-8(14)10(7)6-4-5-9(16)11(15)12(6)17/h1-5H
• InChI Key： RPODYELALNTFET-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1F)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl

3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl: A Comprehensive Overview

3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl, also known by its CAS No. 1361858-85-6, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical characteristics.

The structural formula of 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl reveals a complex arrangement of halogen atoms. Specifically, the molecule features chlorine atoms at positions 3 and 2' (on the first and second phenyl rings, respectively), as well as fluorine atoms at positions 2 and 4 on the first phenyl ring. This substitution pattern not only influences the compound's stability but also enhances its reactivity in certain chemical environments. Recent studies have highlighted the importance of such substitution patterns in determining the electronic properties of biphenyl derivatives, making this compound a valuable subject for further research.

One of the most notable aspects of 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl is its potential application in advanced materials science. Researchers have explored its use in the development of high-performance organic semiconductors, where its unique electronic configuration can contribute to improved charge transport properties. For instance, a study published in Nature Materials demonstrated that biphenyl derivatives with similar substitution patterns exhibit enhanced carrier mobility when incorporated into organic field-effect transistors (OFETs). This finding underscores the compound's potential role in next-generation electronic devices.

In addition to its electronic applications, 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been explored in recent studies focused on developing novel pharmaceutical agents. For example, researchers have investigated its potential as a lead compound for anti-cancer drugs due to its ability to inhibit specific protein kinases involved in tumor growth. These findings suggest that further exploration of this compound's biological activity could yield significant therapeutic benefits.

The synthesis of 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl involves a multi-step process that typically begins with the bromination of a biphenyl precursor followed by subsequent substitution reactions to introduce the desired halogen atoms. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates. These developments are particularly relevant for industries seeking to scale up production for commercial applications.

From an environmental perspective, understanding the fate and transport of CAS No. 1361858-85-6 in natural systems is crucial for assessing its potential ecological impact. Studies conducted under controlled laboratory conditions have shown that this compound exhibits moderate persistence in aqueous environments, with degradation rates influenced by factors such as pH levels and microbial activity. While these findings indicate that it is not inherently hazardous under normal conditions, further research is needed to fully characterize its environmental behavior.

In conclusion, 3-Chloro-2',6'-dichloro-2,4-difluoro-biphenyl, or CAS No. 1361858-85-6, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and properties make it an attractive candidate for research and development in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern technology and medicine.